(3-Methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(3-Methyl-1,2,4-oxadiazol-5-yl)(oxan-4-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C4H8ClN3O . It is a compound of interest in the field of chemistry due to its potential applications .
Molecular Structure Analysis
The molecular structure of “this compound” can be determined using various spectroscopic techniques. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule . Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure of the molecule, including the positions of the atoms and the types of bonds present .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various analytical techniques. For instance, the melting point can be determined using differential scanning calorimetry . The molecular weight of the compound is 233.7 .
Scientific Research Applications
Synthesis and Characterization
- The compound 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine was synthesized using a polyphosphoric acid condensation route, which proved to be high yielding. The compound was characterized using various spectroscopic techniques such as FT-IR, DSC, 13C/1H-NMR, and mass spectrometry (Shimoga, Shin & Kim, 2018).
- Similarly, 1-[5-(4-Tolyl)-1,3,4-oxadiazol-2-yl]methanamine was synthesized with a high yield of 87% through a polyphosphoric acid condensation route and characterized using UV-Vis, FTIR, DSC, 13C/1H-NMR, and mass spectrometry (Shimoga, Shin & Kim, 2018).
Applications in Energetic Materials
- The synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan was reported for creating insensitive energetic materials. Various N-Trinitroethylamino derivatives and energetic salts based on this compound were synthesized and characterized. The materials were evaluated for thermal stabilities and insensitivity towards impact and friction, showing that most materials were superior to TNT (Yu et al., 2017).
Anticancer Potential
- A series of N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines were synthesized and tested against several cancer cell lines. Compounds exhibited cytotoxic activity comparable or better than the reference drug doxorubicin, showing promising anticancer potential (Ramazani et al., 2014).
Antibacterial Activity
- Novel compounds synthesized from 5-(chloromethyl)-3-substitutedphenyl-1,2,4-oxadiazole were evaluated for antibacterial activity. The study found significant activity against various bacterial strains, suggesting the potential of these compounds in antibacterial applications (Rai et al., 2010).
Properties
IUPAC Name |
(3-methyl-1,2,4-oxadiazol-5-yl)-(oxan-4-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O2.ClH/c1-6-11-9(14-12-6)8(10)7-2-4-13-5-3-7;/h7-8H,2-5,10H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJLVVBVHCYNQQD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C(C2CCOCC2)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.